1-(4,5-dimethyl-2-propoxybenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole

• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.5 g/mol
• IUPAC Name: 1-(4,5-dimethyl-2-propoxyphenyl)sulfonyl-5,6-dimethylbenzimidazole
• InChI: InChI=1S/C20H24N2O3S/c1-6-7-25-19-10-15(4)16(5)11-20(19)26(23,24)22-12-21-17-8-13(2)14(3)9-18(17)22/h8-12H,6-7H2,1-5H3
• InChI Key: VYVCFSBUXBLBFS-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C(=C1)C)C)S(=O)(=O)N2C=NC3=C2C=C(C(=C3)C)C

Description

1-(4,5-dimethyl-2-propoxybenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole is a complex organic compound with potential applications in various scientific fields. This compound is characterized by its unique structure, which includes a benzodiazole core substituted with dimethyl and propoxybenzenesulfonyl groups. The presence of these functional groups imparts specific chemical properties and reactivity to the compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4,5-dimethyl-2-propoxybenzenesulfonyl)-5,6-dimethyl-1H-1,3-benzodiazole typically involves multiple steps, starting from readily available precursors. The key steps in the synthetic route may include:

Formation of the Benzodiazole Core: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of Dimethyl Groups: Methylation reactions using reagents such as methyl iodide or dimethyl sulfate.

Attachment of the Propoxybenzenesulfonyl Group: This step involves the sulfonylation of the benzodiazole core with 4,5-dimethyl-2-propoxybenzenesulfonyl chloride in the presence of a base like pyridine.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve yield and reduce costs. This can include the use of continuous flow reactors, high-throughput screening of reaction conditions, and the development of more efficient catalysts.

Chemical Reactions Analysis

Types of Reactions

1